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Compound Name: 2-Iodo-n-methylacetamide

CAS No.: 83487-42-7

Cat. No.: B3430439

Get Quote

2-Iodo-N-methylacetamide: Physicochemical Profiling, Molecular Weight, and Alkylation

Dynamics

Introduction & Executive Summary
As a Senior Application Scientist, I frequently encounter the need for precise structural probes

in proteomics, synthetic chemistry, and high-throughput electrochemistry. 2-Iodo-N-
methylacetamide (CAS: 83487-42-7) is a highly reactive alkylating agent and radical precursor

that serves this exact purpose. With a precisely defined molecular weight of 198.99 g/mol , this

compound is engineered for the targeted covalent modification of cysteine residues[1].

While the field heavily relies on the ubiquitous iodoacetamide (IAM), the addition of an N-

methyl group in 2-Iodo-N-methylacetamide fundamentally alters the molecule's steric profile

and lipophilicity. This guide provides an in-depth analysis of its physicochemical properties, the

causality behind its reaction mechanisms, and self-validating experimental protocols for both

mass spectrometry and electrochemical workflows.
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The molecular weight of 2-Iodo-N-methylacetamide (198.99 g/mol ) is primarily driven by the

heavy iodine atom (126.90 Da), which constitutes approximately 63.7% of the molecule's total

mass[1]. This high mass fraction of a highly polarizable, weak-bonding halogen is the

thermodynamic driver for its reactivity; the weak C-I bond makes iodine an exceptional leaving

group during nucleophilic attack.

Table 1: Physicochemical Properties of 2-Iodo-N-methylacetamide

Property Value
Causality / Scientific
Significance

Molecular Formula C₃H₆INO

Defines the atomic

composition and stoichiometric

baseline[1].

Molecular Weight 198.99 g/mol
Critical for calculating molarity

in protein alkylation buffers[1].

Monoisotopic Mass 198.950 Da
Used for high-resolution mass

spectrometry calibration.

Covalent Mass Shift +72.045 Da

The exact mass added to a

thiol (loss of HI) during

alkylation.

LogP ~0.46

Increased lipophilicity vs. IAM,

improving cellular membrane

permeability[2].

Mechanistic Insights: Cysteine Alkylation
The primary application of 2-Iodo-N-methylacetamide in proteomics is the irreversible

alkylation of cysteine thiols. The reaction proceeds via a bimolecular nucleophilic substitution (

SN​2 ) mechanism[3].

Causality of the SN​2 Pathway: For the reaction to occur efficiently, the cysteine thiol (-SH) must

be deprotonated to its highly nucleophilic thiolate form (-S⁻). This dictates the experimental

choice of maintaining the reaction buffer at a mildly basic pH (typically 7.5–8.0). The thiolate

attacks the electrophilic α-carbon of 2-Iodo-N-methylacetamide. The steric hindrance
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introduced by the N-methyl group (compared to primary amides) slightly reduces the reaction

rate but enhances target selectivity, minimizing the off-target alkylation of primary amines (such

as lysine side chains)[3].
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Caption: SN2 reaction pathway of cysteine alkylation by 2-Iodo-N-methylacetamide.

Experimental Methodologies
Protocol 1: Cysteine Alkylation for MS-Based
Proteomics
This protocol is designed as a self-validating system. By monitoring the exact mass shift,

researchers can definitively confirm successful target engagement.

Reduction: Denature the protein sample (e.g., 1 mg/mL) in 8M urea. Add dithiothreitol (DTT)

to a final concentration of 10 mM. Incubate at 37°C for 45 minutes.

Causality: Disulfide bonds must be reduced to free thiols, as oxidized cysteines cannot act

as nucleophiles.

Buffer Adjustment: Ensure the buffer is 50 mM ammonium bicarbonate (pH 8.0).

Causality: A pH of 8.0 ensures a significant fraction of cysteine residues (pKa ~8.3) are in

the reactive thiolate (-S⁻) state.

Alkylation: Prepare a fresh 500 mM stock of 2-Iodo-N-methylacetamide in dark conditions.

Add to the protein mixture to a final concentration of 40 mM.
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Causality: The reagent is highly light-sensitive; ambient photons can homolytically cleave

the weak C-I bond, generating iodine radicals that cause non-specific protein damage[4].

Incubation: Incubate in the dark at room temperature for 45 minutes.

Quenching: Add excess DTT (final concentration 50 mM) to quench unreacted 2-Iodo-N-
methylacetamide.

Causality: Unquenched alkylating agents will react with trypsin or other proteases during

downstream digestion, inhibiting their proteolytic activity.

Self-Validation: Perform LC-MS/MS. A successful reaction is validated by observing a static

mass shift of exactly +72.045 Da on all identified cysteine-containing peptides.

Protocol 2: High-Throughput Electrochemical Reduction
Recent advancements have utilized 2-Iodo-N-methylacetamide in high-throughput

electrochemistry platforms, such as the "Legion" instrument, to study the electrochemical

cleavage of carbon-halogen bonds[5].

Preparation: Prepare a 1-2 mM solution of 2-Iodo-N-methylacetamide in N,N-

dimethylformamide (DMF) containing 0.1 M tetramethylammonium tetrafluoroborate

(TMABF₄) as the supporting electrolyte[6].

Setup: Utilize a glassy carbon working electrode and an Ag/AgO quasi-reference electrode

(QRCE) within a 96-well electrochemical array[5].

Cyclic Voltammetry (CV): Sweep the potential at a rate of 100 mV/s[6].

Self-Validation & Observation: Monitor for broad cathodic waves at approximately -1.80 V

and -1.90 V vs. Ag/AgO[6].

Causality: These irreversible cathodic processes correspond to the electrochemical

injection of electrons into the σ* antibonding orbital of the C-I bond, leading to its cleavage

and the generation of an alkyl radical[6].
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Quantitative Data Presentation: Mass Spectrometry
Parameters
To facilitate rapid experimental design, the following table summarizes the quantitative

parameters required for MS database searching (e.g., MaxQuant, Mascot) when using 2-Iodo-
N-methylacetamide.

Table 2: Mass Spectrometry Search Parameters for N-Methylacetamide Alkylation

Parameter Value Description

Target Residue Cysteine (C)
Primary nucleophilic target at

pH 8.0.

Added Formula C₃H₆NO
The functional group added to

the sulfur atom.

Monoisotopic Mass Shift +72.0449 Da
Exact mass shift for high-

resolution MS (e.g., Orbitrap).

Average Mass Shift +72.0870 Da
Average mass shift for low-

resolution MS (e.g., Ion Trap).

Neutral Loss None

The S-alkyl bond is highly

stable under CID/HCD

fragmentation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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